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Compound of Interest

Compound Name: Iminodiacetic acid hydrochloride

Cat. No.: B8638863

For researchers, scientists, and drug development professionals, ensuring safe handling and
disposal of chemicals like Iminodiacetic acid hydrochloride is paramount. This guide
provides immediate, procedural, and step-by-step information for the safe management of this
compound in a laboratory setting.

Operational Plan: From Receipt to Disposal

1. Receiving and Storage:
e Upon receipt, visually inspect the container for any damage or leaks.

o Store in a tightly closed container in a cool, dry, and well-ventilated area, away from
incompatible materials such as strong oxidizing agents.[1][2][3][4]

e Do not store at temperatures above 24°C (75.2°F).[1]
o Keep away from heat, sparks, and open flames.[2][5]
2. Handling:

e Use in a well-ventilated area.[2][4][6] If dust or aerosols are generated, use a local exhaust
ventilation system.[1][7]

e Avoid breathing dust.[1][5][8] If ventilation is insufficient, wear a suitable dust respirator.[1]

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b8638863?utm_src=pdf-interest
https://www.benchchem.com/product/b8638863?utm_src=pdf-body
https://www.oxfordlabchem.com/msds/(I-04815)%20IMINODIACETIC%20ACID%2098%20(For%20Synthesis).pdf
https://m.chemicalbook.com/ProductMSDSDetailCB8278546_EN.htm
https://www.fishersci.com/store/msds?partNumber=AC204975000&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/97654.pdf
https://www.oxfordlabchem.com/msds/(I-04815)%20IMINODIACETIC%20ACID%2098%20(For%20Synthesis).pdf
https://m.chemicalbook.com/ProductMSDSDetailCB8278546_EN.htm
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=4100%2F4157-1-48.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB8278546_EN.htm
https://pim-resources.coleparmer.com/sds/97654.pdf
https://chemstock.ae/wp-content/uploads/2019/05/msds/38547MSDS.pdf
https://www.oxfordlabchem.com/msds/(I-04815)%20IMINODIACETIC%20ACID%2098%20(For%20Synthesis).pdf
https://www.tcichemicals.com/BE/en/sds/I0006_EU_6N.pdf
https://www.oxfordlabchem.com/msds/(I-04815)%20IMINODIACETIC%20ACID%2098%20(For%20Synthesis).pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=4100%2F4157-1-48.pdf
https://www.cdhfinechemical.com/images/product/msds/37_1789466024_IMINODIACETICACID-CASNO-142-73-4-MSDS.pdf
https://www.oxfordlabchem.com/msds/(I-04815)%20IMINODIACETIC%20ACID%2098%20(For%20Synthesis).pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8638863?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

e Avoid contact with skin and eyes.[1][2][4][5][8]

o Wear appropriate personal protective equipment (PPE), including chemical safety goggles or
glasses, gloves, and a lab coat.[1][4][5][7] For larger spills, a full suit and boots may be
necessary.[1]

e Wash hands thoroughly after handling.[2][4][5][8] Do not eat, drink, or smoke in the handling
area.[5][6]

3. Emergency Procedures:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[3][4][5] Seek medical attention.[3][4][5]

o Skin Contact: Immediately flush skin with plenty of water.[1] Remove contaminated clothing
and shoes.[1][4] Wash clothing before reuse.[1][4] Seek medical attention if irritation occurs.

[1]°]

 Inhalation: Move the person to fresh air.[1][4][5] If not breathing, give artificial respiration.[1]
[4][5] If breathing is difficult, give oxygen.[1][4] Get medical attention.[1][4][5]

 Ingestion: Do NOT induce vomiting.[4][5] If the person is conscious, rinse their mouth with
water and have them drink 2-4 cupfuls of milk or water.[4] Never give anything by mouth to
an unconscious person.[4][5] Seek medical attention.[5]

Disposal Plan

» Waste must be disposed of in accordance with federal, state, and local environmental control
regulations.[1]

» Consult with your institution's environmental health and safety (EHS) department for specific
disposal guidelines.

e One recommended method is to dissolve or mix the material with a combustible solvent and
burn it in a chemical incinerator equipped with an afterburner and scrubber.[8]

 Alternatively, surplus and non-recyclable solutions can be offered to a licensed disposal
company.[8]
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o Contaminated packaging should be disposed of as unused product.[8]

Quantitative Data Summary

Property Value
Appearance White to almost white crystal powder
Melting Point 250°C

Acute Toxicity (LD50)

Intraperitoneal (mouse): 250 mg/kg

Hazards

Causes skin irritation, serious eye irritation, and

may cause respiratory irritation.[3][5][8]

Experimental Workflow: Chemical Spill Response
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Caption: Workflow for responding to a chemical spill of Iminodiacetic acid hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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